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Compound Name: Ethylamine hydrobromide

CAS No.: 593-55-5

Cat. No.: B1208425

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethylamine hydrobromide, a primary amine salt, is a versatile and crucial reagent in modern

chemistry. While its structure is straightforward, its utility in complex molecular synthesis is

significant. This guide provides a comprehensive overview of ethylamine hydrobromide, from

its fundamental chemical identity to its applications in cutting-edge research and development,

particularly in the realms of pharmaceuticals and materials science. As a Senior Application

Scientist, the aim here is not merely to present data, but to provide a cohesive understanding

of the causality behind its synthetic routes and the rationale for its use in various applications.

Part 1: Chemical Identity and Physicochemical
Properties
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A thorough understanding of a compound's identity and properties is the bedrock of its effective

application.

IUPAC Name and Synonyms
The standardized nomenclature for this compound according to the International Union of Pure

and Applied Chemistry (IUPAC) is ethanamine;hydrobromide.[1] However, in literature and

commercial listings, it is commonly referred to by a variety of synonyms. This array of names

underscores the importance of using a universal identifier like the CAS number for

unambiguous identification.

Common Name: Ethylamine hydrobromide[1][2]

Systematic Name: Ethanamine hydrobromide[1][2]

Other Synonyms: Ethylammonium bromide, EABr, Aminoethane Hydrobromide, Ethylamine

monohydrobromide[2][3][4][5]

Chemical Identifiers
Identifier Value Source(s)

CAS Number 593-55-5 [3][6][7]

Molecular Formula C₂H₈BrN [1][3][7]

Molecular Weight 126.00 g/mol [1]

InChI
InChI=1S/C2H7N.BrH/c1-2-

3;/h2-3H2,1H3;1H
[2][6]

InChIKey
PNZDZRMOBIIQTC-

UHFFFAOYSA-N
[2][6]

SMILES CCN.Br [1][2]

Physicochemical Properties
The physical and chemical properties of ethylamine hydrobromide dictate its handling,

storage, and reactivity. It is a white, nearly odorless crystalline solid.[2][8] Its salt nature renders

it highly soluble in water and other polar solvents.[2]
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Property Value Source(s)

Melting Point 160 °C [3][8]

Water Solubility
Very soluble (almost

transparent)
[2][3][8]

Appearance
White to almost white powder

or crystals
[2]

Part 2: Synthesis of Ethylamine Hydrobromide
The synthesis of ethylamine hydrobromide is most commonly achieved through the reaction

of a primary amine with a hydrohalic acid. The primary industrial route involves the bromination

of ethanolamine.

Key Synthetic Pathway: From Ethanolamine
The conversion of ethanolamine to 2-bromoethylamine hydrobromide is a nucleophilic

substitution where the hydroxyl group is replaced by a bromine atom. The reaction is typically

conducted in a strong acidic medium, which protonates the amine group, preventing it from

acting as a competing nucleophile.[9]

A common laboratory-scale synthesis involves the reaction of ethanolamine with hydrobromic

acid.[10]

Experimental Protocol: Synthesis of 2-Bromoethylamine
Hydrobromide from Ethanolamine
This protocol is a synthesized representation of common laboratory procedures.[9][10][11]

Materials:

Ethanolamine

48% Hydrobromic Acid

Acetone (pre-chilled)
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Round-bottom flask with magnetic stirrer and dropping funnel

Ice bath

Filtration apparatus (e.g., Büchner funnel)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping

funnel, place the desired volume of ice-cold 48% hydrobromic acid. Begin stirring and cool

the flask in an ice bath.

Addition of Ethanolamine: Slowly add ethanolamine dropwise to the stirred hydrobromic acid.

The rate of addition should be carefully controlled to maintain the reaction temperature below

10-30°C to manage the exothermic nature of the initial acid-base neutralization.[9][11]

Reaction: Once the addition is complete, the reaction mixture is heated. In some variations

of the protocol, water is removed by azeotropic distillation with a solvent like xylene, followed

by a period of reflux to drive the nucleophilic substitution of the hydroxyl group with bromide.

[9][11] The reaction can be heated for several hours to ensure completion.

Work-up and Purification: After the reaction, the mixture is cooled. The crude product is

precipitated by adding the cooled reaction mixture to pre-chilled acetone.[11] The resulting

solid is collected by filtration, washed with cold acetone until colorless, and then dried under

vacuum.[11] This recrystallization step is crucial for removing impurities.

Synthesis Workflow

Ethanolamine

Reaction Vessel
(0-10°C)

Hydrobromic Acid

Heating/Reflux Cooling Precipitation
(Cold Acetone) Filtration Drying Ethylamine

Hydrobromide

Click to download full resolution via product page
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Caption: A generalized workflow for the synthesis of ethylamine hydrobromide.

Part 3: Applications in Research and Development
Ethylamine hydrobromide's utility stems from its ability to act as a precursor for the

ethylamine moiety in a variety of chemical structures.

Role in Pharmaceutical Synthesis
Ethylamine hydrobromide serves as a key intermediate in the synthesis of various active

pharmaceutical ingredients (APIs).[12] Its primary function is to introduce an aminoethyl group

into a target molecule.

One notable example is in the synthesis of the antidepressant moclobemide.[13] In this

synthesis, 2-bromoethylamine hydrobromide (a derivative) is reacted with morpholine to form

the key intermediate N-(2-aminoethyl)morpholine.[13]

Pharmaceutical Synthesis Example

2-Bromoethylamine
Hydrobromide Reaction

Morpholine

N-(2-aminoethyl)morpholine

Reaction

p-Chlorobenzoic
Acid

Moclobemide

Click to download full resolution via product page

Caption: Simplified reaction pathway for the synthesis of Moclobemide.

Application in Materials Science: Perovskite Solar Cells
A significant and modern application of ethylammonium bromide (EABr) is in the fabrication of

perovskite solar cells (PSCs).[14] Perovskites are a class of materials with a specific crystal

structure that have shown great promise for next-generation solar energy technology.
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EABr is used as an additive or precursor in the synthesis of perovskite films.[8] Its incorporation

allows for precise control over the crystallite structure, film morphology, and optical properties

of the perovskite material.[8][14] By adjusting the amount of EABr, researchers can fine-tune

the material's properties to enhance light absorption and charge transport, leading to higher

power conversion efficiencies in solar cells.[14][15] Furthermore, the use of ethylammonium

has been shown to improve the stability of perovskite materials.[16][17]

Part 4: Safety and Handling
As with any chemical reagent, proper safety precautions are paramount when handling

ethylamine hydrobromide.

Hazard Identification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), ethylamine hydrobromide is classified as follows:

Skin Irritation (Category 2): Causes skin irritation.[1]

Serious Eye Irritation (Category 2): Causes serious eye irritation.[1]

Recommended Handling Procedures
When working with ethylamine hydrobromide, the following personal protective equipment

(PPE) and handling procedures are recommended[18]:

Ventilation: Use in a well-ventilated area or with local exhaust ventilation to avoid dust

formation.[18]

Eye Protection: Wear chemical safety goggles or a face shield.[18]

Hand Protection: Wear suitable protective gloves.[18]

Skin Protection: Wear a lab coat or other protective clothing.

Hygiene: Wash hands thoroughly after handling.[18]

Storage and Disposal
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Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.[18]

Disposal: Dispose of in accordance with local, state, and federal regulations.

Part 5: Conclusion
Ethylamine hydrobromide is a foundational chemical with expanding applications. Its role as

a precursor in the synthesis of pharmaceuticals and as a critical component in the development

of advanced materials like perovskites highlights its importance in both established and

emerging scientific fields. A thorough understanding of its properties, synthesis, and safe

handling is essential for any researcher or developer looking to leverage this versatile

compound in their work.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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